6-methoxy-N-(oxolan-2-ylmethyl)naphthalene-2-sulfonamide

• IUPAC Name: 6-methoxy-N-(oxolan-2-ylmethyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C16H19NO4S/c1-20-14-6-4-13-10-16(7-5-12(13)9-14)22(18,19)17-11-15-3-2-8-21-15/h4-7,9-10,15,17H,2-3,8,11H2,1H3
• InChI Key: HSXNOTPYPNUIRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)S(=O)(=O)NCC3CCCO3
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol

Description

“6-methoxy-N-(oxolan-2-ylmethyl)naphthalene-2-sulfonamide” is a chemical compound. It is related to a series of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives that have been synthesized and studied for their antibacterial and antifungal activities.

Synthesis Analysis

The synthesis of related compounds involves the reaction of naproxenoyl chloride with different amino compounds. This process has been found to yield excellent results.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-Inflammatory Agents: The sulfonamide group in this compound suggests potential anti-inflammatory activity. Researchers explore its role in modulating inflammatory pathways, which could lead to novel drug candidates for conditions like arthritis or inflammatory bowel diseases .
• Anticancer Agents: Investigate its effects on cancer cell lines. The naphthalene core might interact with cellular targets, making it a candidate for cancer therapy .
• Enzyme Inhibitors : The oxolan-2-ylmethyl moiety could be crucial for enzyme inhibition. Researchers study its impact on specific enzymes, such as kinases or proteases .
• Materials Science and Organic Electronics Organic Semiconductors: The conjugated structure of this compound makes it interesting for organic electronics. Researchers explore its use in organic field-effect transistors (OFETs) or organic photovoltaics (OPVs) . Dye Sensitizers: Investigate its potential as a dye sensitizer in solar cells. The methoxy group and naphthalene scaffold might enhance light absorption and charge transfer .
• Analytical Chemistry and Sensors Fluorescent Probes: The sulfonamide group could serve as a fluorescent tag. Researchers develop sensors based on its fluorescence properties for detecting specific analytes . Chemosensors: Explore its ability to selectively bind to certain ions or molecules. This compound could be part of ion-selective electrodes or colorimetric sensors .
• Environmental Science and Water Treatment Water-Soluble Sulfonamides: Investigate its behavior in water. Researchers assess its stability, solubility, and potential as an antibacterial agent in water treatment .
• Pharmacokinetics and Metabolism Studies Metabolite Identification: Researchers use this compound as a reference standard in metabolomics studies. Understanding its metabolic fate helps optimize drug dosing and safety .
• Chemical Biology and Target Identification Chemical Proteomics: Explore its interactions with proteins. Researchers use it as a probe to identify protein targets in complex biological systems .